deutzicoside A
deutzicoside A
Brand Name:
Vulcanchem
CAS No.:
137551-41-8
VCID:
VC0149033
InChI:
InChI=1S/C40H64O12/c1-35(2)14-15-40(34(47)48)21(16-35)20-8-9-25-37(5)12-11-27(36(3,4)24(37)10-13-38(25,6)39(20,7)17-26(40)42)52-33-31(46)29(44)23(19-50-33)51-32-30(45)28(43)22(41)18-49-32/h8,21-33,41-46H,9-19H2,1-7H3,(H,47,48)/t21-,22+,23+,24?,25-,26-,27+,28+,29+,30-,31-,32+,33+,37+,38-,39-,40-/m1/s1
SMILES:
CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)OC6C(C(C(CO6)OC7C(C(C(CO7)O)O)O)O)O)C)C(=O)O)C
Molecular Formula:
C40H64O12
Molecular Weight:
736.9 g/mol
deutzicoside A
CAS No.: 137551-41-8
Main Products
VCID: VC0149033
Molecular Formula: C40H64O12
Molecular Weight: 736.9 g/mol
CAS No. | 137551-41-8 |
---|---|
Product Name | deutzicoside A |
Molecular Formula | C40H64O12 |
Molecular Weight | 736.9 g/mol |
IUPAC Name | (4aR,5R,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
Standard InChI | InChI=1S/C40H64O12/c1-35(2)14-15-40(34(47)48)21(16-35)20-8-9-25-37(5)12-11-27(36(3,4)24(37)10-13-38(25,6)39(20,7)17-26(40)42)52-33-31(46)29(44)23(19-50-33)51-32-30(45)28(43)22(41)18-49-32/h8,21-33,41-46H,9-19H2,1-7H3,(H,47,48)/t21-,22+,23+,24?,25-,26-,27+,28+,29+,30-,31-,32+,33+,37+,38-,39-,40-/m1/s1 |
Standard InChIKey | DFBQUTBOVLBEHN-OOLIYSFKSA-N |
Isomeric SMILES | C[C@]12CC[C@@H](C(C1CC[C@@]3([C@@H]2CC=C4[C@]3(C[C@H]([C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)O)C)C)(C)C)O[C@H]6[C@@H]([C@H]([C@H](CO6)O[C@H]7[C@@H]([C@H]([C@H](CO7)O)O)O)O)O |
SMILES | CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)OC6C(C(C(CO6)OC7C(C(C(CO7)O)O)O)O)O)C)C(=O)O)C |
Canonical SMILES | CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)OC6C(C(C(CO6)OC7C(C(C(CO7)O)O)O)O)O)C)C(=O)O)C |
Synonyms | deutzicoside A echinocystic acid-3-O-(arabinopyranosyl(1-4))-arabinopyranoside |
PubChem Compound | 132077 |
Last Modified | Nov 11 2021 |
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